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Compound of Interest

Compound Name: Tetramethylammonium iodide

Cat. No.: B147493

An In-depth Technical Guide to the Physical and Chemical Properties of
Tetramethylammonium lodide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetramethylammonium iodide (TMAI) is a quaternary ammonium salt with the chemical
formula (CHs)4NI. It is a versatile compound utilized in various chemical and biological research
areas. Its applications range from a phase-transfer catalyst in organic synthesis to a supporting
electrolyte in electrochemical studies. This technical guide provides a comprehensive overview
of the core physical and chemical properties of tetramethylammonium iodide, including
detailed experimental protocols and visualizations to support research and development
activities.

Physical Properties

The physical characteristics of tetramethylammonium iodide are well-documented, providing
a foundation for its application in various experimental settings. These properties are
summarized in the table below for easy reference.
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Property Value Source(s)
Molecular Formula CaH12IN
Molecular Weight 201.05 g/mol

White to light yellow crystalline
Appearance

powder.

Melting Point >300 °C (decomposes) [1]

Density 1.84 g/cm3 [1]
Sparingly soluble in water and
ethanol.[1] Insoluble in

Solubility chloroform and diethyl ether.[1]  [1]
Soluble in anhydrous ethanol.
[1]

Crystal Structure Tetragonal

Chemical Properties

Tetramethylammonium iodide exhibits reactivity and stability characteristics that are crucial
for its use in chemical synthesis and other applications.
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Property Description Source(s)

Stable under normal

conditions, but is hygroscopic
Stability and light-sensitive.[1] It should [1]

be stored in a dark, dry place

under an inert atmosphere.[1]

Acts as a phase-transfer
catalyst. It is also used in
polarographic analysis and for
Reactivity the determination of
germanium. Can be used for
the facile iodination of aromatic

compounds.

Upon heating, it can

decompose to release irritating

and toxic gases and vapors,
Thermal Decomposition including nitrogen oxides [2]

(NOX), carbon monoxide (CO),

carbon dioxide (COz2), and

hydrogen iodide.[2]

Incompatible Materials Strong oxidizing agents.[3] [3]

Spectroscopic Data

Spectroscopic analysis is essential for the characterization of tetramethylammonium iodide.
Key spectral data are summarized below.
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Spectroscopy Details Source(s)
A proton NMR spectrum is

IH NMR ] [4]
available.[4]
A carbon-13 NMR spectrum is

13C NMR [5]

available.[5]

Infrared (IR) Spectroscopy

An IR spectrum is available.

Raman Spectroscopy

Raman spectra have been
used to characterize

tetramethylammonium

polyiodides derived from TMAI.

[6]

[6]

Experimental Protocols

Detailed methodologies for key experiments involving tetramethylammonium iodide are

provided below.

Synthesis of Tetramethylammonium Triiodide

This protocol describes the synthesis of tetramethylammonium triiodide from

tetramethylammonium iodide and iodine.

Materials:

o Tetramethylammonium iodide (0.5 g)

 lodine (0.6 g)

o Ethanol (12 mL)

e 50 mL Beaker

e Stirring rod

e Hot plate
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e |ce bath

Vacuum filtration apparatus

Procedure:

Add 0.5 g of tetramethylammonium iodide to a 50 mL beaker and break up any clumps
with a stirring rod.[7]

Add 0.6 g of iodine and 12 mL of ethanol to the beaker.[7]

Place the beaker on a hot plate under a fume hood and stir the solution at a low temperature
until the tetramethylammonium iodide has completely dissolved. This should take
approximately 10 minutes.[7]

Remove the beaker from the hot plate and allow it to cool to room temperature undisturbed
to allow for the formation of large crystals.[7]

Once at room temperature, place the beaker in an ice bath for about 10 minutes to maximize
crystal formation.[7]

Collect the crystals by vacuum filtration.[7]

Synthesis of Tetramethylammonium Pentaiodide

This protocol details the synthesis of tetramethylammonium pentaiodide.

Materials:

Tetramethylammonium iodide (0.5 g)

lodine (1.3 g)

95% Ethanol (12 mL) or Ethyl Acetate (20 mL)
50 mL Beaker

Hot plate
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Ice bath

Vacuum filtration apparatus

Procedure:

Add a predetermined quantity of tetramethylammonium iodide to a clean, dry beaker.[8]
Add iodine and the chosen solvent (ethanol or ethyl acetate) to the beaker.[8][9]

Gently heat the mixture on a hot plate while stirring to facilitate the dissolution of the
reactants.[8] For the ethyl acetate solvent, heat in a hot water bath at 95°C for 45 minutes.[9]

After complete dissolution, allow the solution to cool gradually to room temperature to induce
crystal formation.[8]

Cool the solution further in an ice bath.[9]

Isolate the formed crystals using vacuum filtration.[8]

Purification by Recrystallization

Tetramethylammonium iodide can be purified by recrystallization from various solvents.

Procedure:

Crystallize the iodide from water, 50% ethanol, an ethanol/diethyl ether mixture, or ethyl
acetate.

Alternatively, dissolve in an acetone/methanol (4:1) mixture and add an equal volume of
acetone to induce crystallization.

Dry the purified crystals in a vacuum desiccator.

Visualizations

Diagrams illustrating key processes and relationships are provided below using the DOT

language.
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Caption: Experimental workflow for the synthesis of tetramethylammonium polyiodides.
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Caption: Logical relationships of tetramethylammonium iodide properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of
tetramethylammonium iodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147493#physical-and-chemical-properties-of-
tetramethylammoniume-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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